Cas no 149676-40-4 (Pefloxacin Mesylate Dihydrate)

• Product Name: Pefloxacin Mesylate Dihydrate
• CAS No: 149676-40-4
• MF: C₁₈H₂₈FN₃O₈S
• MW: 465.493627548218
• MDL: MFCD01685696
• CID: 93499
• PubChem ID: 329820029
• Update Time: 2025-05-28

Pefloxacin Mesylate Dihydrate Chemical and Physical Properties

Names and Identifiers

• Pefloxacin
• RB-1589
• PEFLOXACINE MESYLATE DIHYDRATE
• PEFLOXACINE METHANSULFONATE DIHYDRATE
• PEFLOXACIN MESYLATE DIHYDRATE
• PEFLOXACIN METHANESULFONATE
• PEFLOXACIN METHANE SULFONATE DIHYDRATE
• PERFLOXACINE
• PEFLOXACIN MESYLATE
• Pefloxacinium mesylate dihydrate
• 1-ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid,methanesulfonic acid,dihydrate
• 3-Quinolinecarboxylic acid (1-ethyl-6-fluoro-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo
• Pefloxacin mesilate dihydrate
• 3-Quinolinecarboxylic acid, 1-ethyl-6-fluoro-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo-, monomethanesulfonate, dihydrate
• Pefloxacine monomethanesulfonate dihydrate
• Pefloxacinium methanesulfonate dihydrate
• EU-5306
• Pefloxacin Mesylate dihydra
• Pefloxacin dihydrate mesylate
• PEFLOXACIN MESYLATE DIHYDRATE [EP IMPURITY]
• HMS3656N18
• MFCD01685696
• 1-Ethyl-6-fluoro-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid methanesulfonate (1:1); 1-Ethyl-6-fluoro-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid monomethanesulfonate; 41-982RP; Peflacin; Pefloxacin mesylate; Pefloxacin methanesulfonate
• 149676-40-4
• 1-Ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid mesylate dihydrate
• Pefloxacin (mesylate dihydrate)
• CHEBI:201487
• s4119
• CX28QC6FU0
• 1-ethyl-6-luoro-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid;methanesulonic acid;dihydrate
• RB 1589
• Dihydrate, Pefloxacin Mesylate
• PEFLOXACIN METHANESULFONATE DIHYDRATE
• SW197608-4
• 1-ethyl-6-fluoro-7-(4-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid; methanesulfonic acid; dihydrate
• UNII-CX28QC6FU0
• Peflacin
• 1-ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid;methanesulfonic acid;dihydrate
• PEFLOXACIN MESILATE DIHYDRATE (EP MONOGRAPH)
• AKOS015896973
• Mesylate Dihydrate, Pefloxacin
• 1-ethyl-6-fluoranyl-7-(4-methylpiperazin-1-yl)-4-oxidanylidene-quinoline-3-carboxylic acid; methanesulfonic acid; dihydrate
• 1589MRB
• PEFLOXACIN MESILATE DIHYDRATE [EP MONOGRAPH]
• HY-B0147B
• CCG-269406
• Pefloxacin mesylate dihydrate [EP]
• KS-1095
• PEFLOXACIN MESYLATE DIHYDRATE (EP IMPURITY)
• 1-ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid compound with methanesulfonic acid (1:1) dihydrate
• DB-043005
• Q27275871
• Pefloxacin mesilate dihydrate, European Pharmacopoeia (EP) Reference Standard
• PEFLOXACIN METHANESULFONATE DIHYDRATE [MI]
• Peflacine
• 1-ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-4-oxo-quinoline-3-carboxylic acid
• EU 5306
• CS-1963
• A836889
• 1-Ethyl-6-fluoro-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid methanesulfonate dihydrate
• Peflox
• Pefloxacin mesylate dihydrate
• Pefloxacin Mesylate Dihydrate

• MDL： MFCD01685696
• Inchi： 1S/C17H20FN3O3.CH4O3S.2H2O/c1-3-20-10-12(17(23)24)16(22)11-8-13(18)15(9-14(11)20)21-6-4-19(2)5-7-21;1-5(2,3)4;;/h8-10H,3-7H2,1-2H3,(H,23,24);1H3,(H,2,3,4);2*1H2
• InChI Key： LEULAXMUNMRLPW-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.FC1C=C2C(C(C(=O)O)=CN(CC)C2=CC=1N1CCN(C)CC1)=O.O.O

Computed Properties

• Exact Mass: 465.15800
• Monoisotopic Mass: 465.15811420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 638
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3200
• Melting Point: 271°C
• Boiling Point: 529.1°C at 760 mmHg
• Flash Point: >110°(230°F)
• Solubility: H2O: soluble50mg/mL
• Water Partition Coefficient: Freely soluble in water
• PSA: 146.99000
• LogP: 2.06960
• Sensitiveness: Light Sensitive
• Vapor Pressure: No data available

Pefloxacin Mesylate Dihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R36
• Safety Instruction： S26
• RTECS：VB2002200
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R22; R36

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
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